Cas no 60166-91-8 (5-(2S)-2-(Acetyloxy)-1-oxopropylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride)

• Product Name: 5-(2S)-2-(Acetyloxy)-1-oxopropylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride
• CAS No: 60166-91-8
• MF: C₁₃H₈Cl₂I₃NO₅
• MW: 709.82573890686
• CID: 498884
• Update Time: 2025-07-18

5-(2S)-2-(Acetyloxy)-1-oxopropylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonyl dichloride,5-[[(2S)-2-(acetyloxy)-1-oxopropyl]amino]-2,4,6-triiodo-
• (S)-5-[2-(acetyloxy)propanamido]-2,4,6-triiodo-1,3-di(chloroformyl)benzene
• 5-[[(2S)-2-(Acetyloxy)-1-oxopropyl]amino]-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride
• 1,3-Benzenedicarbonyl dichloride, 5-[[(2S)-2-(acetyloxy)-1-oxopropyl]amino]-2,4,6-triiodo-
• 5-(2S)-2-(Acetyloxy)-1-oxopropylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride

• Inchi： 1S/C13H8Cl2I3NO5/c1-3(24-4(2)20)13(23)19-10-8(17)5(11(14)21)7(16)6(9(10)18)12(15)22/h3H,1-2H3,(H,19,23)/t3-/m0/s1
• InChI Key： GMPOMLNJZPYPGR-VKHMYHEASA-N
• SMILES： C1(C(Cl)=O)=C(I)C(NC(=O)[C@@H](OC(C)=O)C)=C(I)C(C(Cl)=O)=C1I

Computed Properties

• Exact Mass: 708.69004

Experimental Properties

• PSA: 89.54

Additional information on 5-(2S)-2-(Acetyloxy)-1-oxopropylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride

Comprehensive Overview of 5-(2S)-2-(Acetyloxy)-1-oxopropylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride (CAS No. 60166-91-8)

5-(2S)-2-(Acetyloxy)-1-oxopropylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride (CAS No. 60166-91-8) is a highly specialized organic compound with significant applications in pharmaceutical research and diagnostic imaging. This iodinated derivative is structurally characterized by its triiodinated benzene ring and dichloride functional groups, making it a critical intermediate in the synthesis of contrast agents used in medical imaging. The compound's unique acetyloxy and oxopropylamino moieties contribute to its stability and reactivity, enabling precise modifications for targeted applications.

In recent years, the demand for advanced iodinated contrast media has surged due to the growing prevalence of diagnostic procedures such as computed tomography (CT) scans. Researchers and pharmaceutical developers frequently search for high-purity intermediates like 5-(2S)-2-(Acetyloxy)-1-oxopropylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride to ensure the efficacy and safety of these imaging agents. The compound's CAS No. 60166-91-8 is often referenced in patent literature and academic studies, highlighting its importance in the field.

The synthesis of 5-(2S)-2-(Acetyloxy)-1-oxopropylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride involves meticulous control of reaction conditions to achieve optimal yield and purity. Its triiodo-substituted benzene core is particularly noteworthy, as it enhances radiopacity—a key property for contrast agents. This aligns with current trends in personalized medicine, where tailored diagnostic tools are increasingly prioritized. The compound's dichloride groups further facilitate downstream derivatization, making it a versatile building block for innovative formulations.

From an industrial perspective, CAS No. 60166-91-8 is often discussed in the context of green chemistry and sustainable manufacturing. As environmental regulations tighten, researchers explore eco-friendly synthesis routes for iodinated compounds to minimize waste and energy consumption. This compound's role in biocompatible materials also intersects with emerging topics like nanotechnology and targeted drug delivery, where precision and minimal toxicity are paramount.

In summary, 5-(2S)-2-(Acetyloxy)-1-oxopropylamino-2,4,6-triiodo-1,3-benzenedicarbonyl Dichloride (CAS No. 60166-91-8) represents a cornerstone in modern diagnostic and pharmaceutical chemistry. Its structural complexity and functional versatility make it indispensable for developing next-generation imaging agents, while its alignment with sustainability and innovation ensures its relevance in future scientific advancements.